2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-[2-(4-methylsulfonylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C20H23N5O3S/c1-29(27,28)25-12-10-23(11-13-25)19-9-5-3-7-17(19)22-20(26)14-24-15-21-16-6-2-4-8-18(16)24/h2-9,15H,10-14H2,1H3,(H,22,26)
• InChI Key: WAUCUHMLTADETH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)CN3C=NC4=CC=CC=C43
• Molecular Formula: C20H23N5O3S
• Molecular Weight: 413.5 g/mol

Description

2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide, also known as BIPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer research, 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide has been shown to inhibit the activity of topoisomerase II, a key enzyme involved in DNA replication and transcription. In inflammation research, 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. In infectious disease research, 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide has been shown to disrupt the cell membrane of pathogens, leading to their death.
Biochemical and Physiological Effects:
2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide has been shown to have various biochemical and physiological effects, depending on the specific application. In cancer research, 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide has been shown to induce apoptosis and inhibit cell proliferation. In inflammation research, 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide has been shown to reduce the production of pro-inflammatory cytokines. In infectious disease research, 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide has been shown to have antimicrobial activity against various pathogens.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide in lab experiments is its potential therapeutic applications in various fields. 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide has been shown to have activity against cancer cells, inflammation, and various pathogens, making it a promising candidate for further study. However, one limitation of using 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide in lab experiments is its potential toxicity. 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide has been shown to have cytotoxic effects on some cell lines, which could limit its use in certain applications.

Future Directions

There are several future directions for research on 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide. One direction is to further investigate its potential therapeutic applications, particularly in cancer, inflammation, and infectious diseases. Another direction is to study the mechanism of action of 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide in more detail, to better understand how it exerts its effects. Additionally, future research could focus on developing derivatives of 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide with improved activity and reduced toxicity.

Synthesis Methods

2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide can be synthesized through a multi-step process that involves the reaction of 4-(methylsulfonyl)-1-piperazine with 2-nitroaniline to form 2-(4-methylsulfonylphenyl)-1H-benzimidazole. This intermediate is then reacted with N-(2-chloroacetyl) glycine to form 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide.

Scientific Research Applications

2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and infectious diseases. In cancer research, 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In infectious disease research, 2-(1H-benzimidazol-1-yl)-N-{2-[4-(methylsulfonyl)-1-piperazinyl]phenyl}acetamide has been shown to have antimicrobial activity against various pathogens.